Cas no 1248433-72-8 (5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)-
• CAS No: 1248433-72-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5273602
• Update Time: 2025-10-29

5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-(2-methoxyethyl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)-

• Inchi： 1S/C11H14N2O3/c1-16-5-4-9-12-6-8(11(14)15)10(13-9)7-2-3-7/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： RTPOAKJWDAMTGU-UHFFFAOYSA-N
• SMILES： O(C)CCC1=NC=C(C(=O)O)C(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3

Additional information on 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)-

Recent Advances in the Study of 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)- (CAS: 1248433-72-8)

In recent years, the compound 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)- (CAS: 1248433-72-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine backbone and functionalized side chains, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)-. Recent publications highlight novel catalytic methods that improve yield and purity, making large-scale production more feasible. These advancements are critical for further preclinical and clinical evaluations. Additionally, computational studies have provided insights into the compound's molecular interactions, suggesting its affinity for specific biological targets.

Pharmacological investigations have revealed that 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)- exhibits notable activity against certain enzyme systems, particularly those involved in inflammatory and proliferative pathways. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, which could translate into therapeutic benefits for conditions such as autoimmune diseases and certain cancers. These findings are supported by robust experimental data, including dose-response curves and mechanistic studies.

Another significant development is the exploration of this compound's pharmacokinetic profile. Recent pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, providing a foundation for future formulation strategies. The compound's stability under physiological conditions and its potential for oral bioavailability are particularly encouraging, suggesting it could be a viable candidate for oral drug delivery.

In conclusion, the ongoing research on 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-2-(2-methoxyethyl)- (CAS: 1248433-72-8) underscores its potential as a versatile scaffold in drug discovery. The combination of synthetic accessibility, pharmacological activity, and favorable pharmacokinetics positions this compound as a promising candidate for further development. Future studies are expected to focus on translational research, including toxicity assessments and clinical trials, to fully realize its therapeutic potential.